Cas no 1805051-93-7 (Ethyl 2-cyano-6-(difluoromethyl)pyridine-3-acetate)

• Product Name: Ethyl 2-cyano-6-(difluoromethyl)pyridine-3-acetate
• CAS No: 1805051-93-7
• MF: C₁₁H₁₀F₂N₂O₂
• MW: 240.206109523773
• CID: 4903893
• Update Time: 2025-06-15

Ethyl 2-cyano-6-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-6-(difluoromethyl)pyridine-3-acetate

• Inchi： 1S/C11H10F2N2O2/c1-2-17-10(16)5-7-3-4-8(11(12)13)15-9(7)6-14/h3-4,11H,2,5H2,1H3
• InChI Key： BAHCECJBLXRJPZ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(C#N)=N1)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 314
• XLogP3: 1.7
• Topological Polar Surface Area: 63

Additional information on Ethyl 2-cyano-6-(difluoromethyl)pyridine-3-acetate

Research Brief on Ethyl 2-cyano-6-(difluoromethyl)pyridine-3-acetate (CAS: 1805051-93-7)

Ethyl 2-cyano-6-(difluoromethyl)pyridine-3-acetate (CAS: 1805051-93-7) is a key intermediate in the synthesis of biologically active compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its significance in the design of novel pyridine-based derivatives, which exhibit potent herbicidal and fungicidal activities. This research brief aims to summarize the latest advancements related to this compound, focusing on its synthetic applications, biological activities, and potential industrial relevance.

In a 2023 study published in the Journal of Agricultural and Food Chemistry, researchers explored the herbicidal efficacy of derivatives synthesized from Ethyl 2-cyano-6-(difluoromethyl)pyridine-3-acetate. The study demonstrated that these derivatives effectively inhibit the growth of broadleaf weeds by targeting the acetolactate synthase (ALS) enzyme, a critical component in plant amino acid biosynthesis. The incorporation of the difluoromethyl group was found to enhance the compound's stability and bioavailability, making it a promising candidate for further agrochemical development.

Another significant application of this compound lies in medicinal chemistry. A recent Bioorganic & Medicinal Chemistry Letters publication (2024) reported its use as a precursor in the synthesis of kinase inhibitors. The study revealed that pyridine-3-acetate derivatives exhibit selective inhibition against certain cancer-associated kinases, with preliminary in vitro assays showing promising anti-proliferative effects on tumor cell lines. The difluoromethyl moiety was instrumental in improving the compounds' metabolic stability and binding affinity to target proteins.

From a synthetic chemistry perspective, Ethyl 2-cyano-6-(difluoromethyl)pyridine-3-acetate has been utilized in innovative catalytic processes. A 2024 Organic Process Research & Development article detailed a scalable, green synthesis route for this intermediate using continuous-flow technology. The method achieved a 92% yield with minimal waste generation, addressing both economic and environmental concerns in large-scale production. This advancement is particularly relevant for industries seeking sustainable manufacturing practices.

Ongoing research continues to explore the versatility of this compound. Current investigations focus on its potential as a building block for fluorescent probes in bioimaging, owing to the unique electronic properties imparted by the cyano and difluoromethyl groups. Preliminary results suggest applications in real-time monitoring of cellular processes, which could revolutionize diagnostic and therapeutic approaches in biomedicine.

In conclusion, Ethyl 2-cyano-6-(difluoromethyl)pyridine-3-acetate (1805051-93-7) represents a multifaceted chemical entity with significant applications across agrochemical, pharmaceutical, and material science domains. Its structural features enable diverse functionalization, making it a valuable tool for researchers developing next-generation bioactive compounds. Future studies will likely expand its utility in emerging fields such as precision agriculture and targeted cancer therapies.